Cas no 8067-24-1 (Dihydroergotoxine mesylate)

• Product Name: Dihydroergotoxine mesylate
• CAS No: 8067-24-1
• MF: C₂₀H₂₉N₃O₅S
• MW: 423.526364088058
• CID: 48103
• Update Time: 2024-10-27

Dihydroergotoxine mesylate Chemical and Physical Properties

Names and Identifiers

• Ergoloid Mesylates (Dihydroergotoxine Mesilate)
• ergoloid mesylate
• dihydroergotoxine monomethanesulphonate
• Dihydro-ergotoxine Methanesulfonate
• CO-DERGOCRINE MESYLATE
• Dihydroergotoxine mesylate
• Ergoloid mesylates
• cck179
• circanol
• Dacoren
• Decril
• Dulcion
• Epos
• Inorter
• Lavendustin A
• Perenan
• Sponsin
• Trigot
• Dihydroergotoxin mesylate salt
• Ergoloid mesylate salt
• co-dergocrinemesylate
• dihydroergotoxinemesilate
• dihydroergotoxinemethanesulfonate
• dihydroergotoxinemethanesulphonate
• dihydroergotoxinemonomethanesulfonate(salt)
• dihydroergotoxinmesylate
• 8H-Oxazolo[3,2-a]pyrrolo[2,1-c]pyrazine, ergotoxine deriv. (ZCI)
• Ergotoxine, dihydro-, monomethanesulfonate (salt) (9CI)
• Hydergine (8CI)
• Indolo[4,3-fg]quinoline, ergotoxine deriv. (ZCI)
• Alkergot
• CCK 179
• Co-dercrine mesylate
• Codergine mesylate
• Codergocrine methanesulfonate
• Coristin
• Deapril
• Deapril ST
• Dihydroergotoxin mesylate
• Dihydroergotoxin methanesulfonate
• Dihydroergotoxine mesilate
• Dihydroergotoxine methanesulfonate
• Ergodesit
• Ergohydrin
• Ergoplus
• Gerimal
• Hydergin
• Hydergyne
• Ischelium
• Novofluen
• Orphol
• Progeril
• Redergin

• MDL： MFCD00209881
• Inchi： 1S/C19H25N3O2.CH4O3S/c1-11(10-23)21-19(24)13-6-15-14-4-3-5-16-18(14)12(8-20-16)7-17(15)22(2)9-13;1-5(2,3)4/h3-5,8,11,13,15,17,20,23H,6-7,9-10H2,1-2H3,(H,21,24);1H3,(H,2,3,4)/t11-,13+,15+,17+;/m0./s1
• InChI Key： ONYMVHQTXOEAOV-JKVDQFNXSA-N
• SMILES： C12C3=CC=CC=1[C@@]1([H])C[C@H](CN(C)[C@]1([H])CC2=CN3)C(=O)N[C@@H](C)CO.S(=O)(=O)(O)C

Computed Properties

• Exact Mass: 423.18300
• Monoisotopic Mass: 299.981032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.34
• Boiling Point: 899.5 ºC at 760 mmHg
• Flash Point: 497.8 ºC
• Refractive Index: 1.66
• Solubility: DMSO：微溶；甲醇：1mg/mL
• PSA: 131.11000
• LogP: 2.53850

Dihydroergotoxine mesylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 1544
• Hazard Category Code： 60
• Safety Instruction： 53-36/37/39-45
• RTECS：KE8800000
• Hazardous Material Identification：
• Risk Phrases：R60
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month